Cas no 113467-48-4 (Dodecanamide,N-[2-[[(2S)-2-amino-3-methyl-1-oxobutyl]amino]-2-deoxy-b-D-glucopyranosyl]-N-octadecyl-)

• Product name: Dodecanamide,N-[2-[[(2S)-2-amino-3-methyl-1-oxobutyl]amino]-2-deoxy-b-D-glucopyranosyl]-N-octadecyl-
• CAS No: 113467-48-4
• MF: C₄₁H₈₁N₃O₆
• MW: 712.098353147507
• CID: 184883
• PubChem ID: 3081035

Dodecanamide,N-[2-[[(2S)-2-amino-3-methyl-1-oxobutyl]amino]-2-deoxy-b-D-glucopyranosyl]-N-octadecyl- Chemical and Physical Properties

Names and Identifiers

• Dodecanamide,N-[2-[[(2S)-2-amino-3-methyl-1-oxobutyl]amino]-2-deoxy-b-D-glucopyranosyl]-N-octadecyl-
• Bay R-1005
• 113467-48-4
• SCHEMBL8023615
• Dodecanamide, N-(2-((2-amino-3-methyl-1-oxobutyl)amino)-2-deoxy-beta-D-glucopyranosyl)-N-octadecyl-, (S)-
• (S)-N-(2-((2-Amino-3-methyl-1-oxobutyl)amino)-2-deoxy-beta-D-glucopyranosyl)-N-octadecyldodecanamide
• DTXSID30921077
• 2-[(2-Amino-1-hydroxy-3-methylbutylidene)amino]-2-deoxy-N-dodecanoyl-N-octadecylhexopyranosylamine

• Inchi： InChI=1S/C41H81N3O6/c1-5-7-9-11-13-15-16-17-18-19-20-21-23-25-27-29-31-44(35(46)30-28-26-24-22-14-12-10-8-6-2)41-37(43-40(49)36(42)33(3)4)39(48)38(47)34(32-45)50-41/h33-34,36-39,41,45,47-48H,5-32,42H2,1-4H3,(H,43,49)
• InChI Key： GXERNIKGQVAWMB-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCN(C1OC(CO)C(O)C(O)C1NC(C(C(C)C)N)=O)C(CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 711.61293
• Monoisotopic Mass: 711.61253731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 50
• Rotatable Bond Count: 32
• Complexity: 830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 145Ų
• XLogP3: 12

Experimental Properties

• PSA: 145.35